1-naphthyl hexopyranoside
Overview
Description
1-naphthyl hexopyranoside is a chemical compound that is widely used in scientific research. It is a glycoside of naphthol and is commonly used as a substrate for the detection of glycosidases.
Scientific Research Applications
1-naphthyl hexopyranoside is commonly used as a substrate for the detection of glycosidases. Glycosidases are enzymes that hydrolyze glycosidic bonds in carbohydrates. The hydrolysis of 1-naphthyl hexopyranoside by glycosidases results in the release of naphthol, which can be detected by spectrophotometry. This method is widely used in the diagnosis of lysosomal storage diseases, such as Gaucher's disease and Tay-Sachs disease.
Mechanism of Action
The mechanism of action of 1-naphthyl hexopyranoside involves the hydrolysis of the glycosidic bond between the hexopyranoside and naphthol. This reaction is catalyzed by glycosidases, which cleave the bond and release naphthol. The released naphthol can then be detected by spectrophotometry, allowing for the quantification of glycosidase activity.
Biochemical and Physiological Effects:
1-naphthyl hexopyranoside does not have any known biochemical or physiological effects on living organisms. It is used solely as a substrate for the detection of glycosidases in vitro.
Advantages and Limitations for Lab Experiments
The use of 1-naphthyl hexopyranoside as a substrate for the detection of glycosidases has several advantages. It is a simple and cost-effective method that can be used to diagnose lysosomal storage diseases. However, there are also some limitations to this method. It is not specific to a particular glycosidase, and other compounds in the sample may interfere with the detection of naphthol.
Future Directions
There are several future directions for the use of 1-naphthyl hexopyranoside in scientific research. One area of research is the development of more specific substrates for the detection of glycosidases. Another area of research is the use of 1-naphthyl hexopyranoside in the development of new drugs for the treatment of lysosomal storage diseases. Additionally, the use of 1-naphthyl hexopyranoside in the study of glycosidase activity in living organisms may provide insights into the role of these enzymes in disease processes.
Synthesis Methods
The synthesis of 1-naphthyl hexopyranoside involves the reaction between naphthol and a hexopyranoside derivative. The reaction is typically catalyzed by an acid catalyst, such as hydrochloric acid or sulfuric acid. The resulting compound is a white crystalline powder that is soluble in water and ethanol.
properties
IUPAC Name |
2-(hydroxymethyl)-6-naphthalen-1-yloxyoxane-3,4,5-triol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18O6/c17-8-12-13(18)14(19)15(20)16(22-12)21-11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12-20H,8H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVAOQMBKGUKOIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2OC3C(C(C(C(O3)CO)O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Naphthalen-1-yl hexopyranoside | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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